Cas no 913836-24-5 (1-Boc-4-nitroindole)

1-Boc-4-nitroindole Properties

Names and Identifiers

• tert-Butyl 4-nitro-1H-indole-1-carboxylate
• 1-Boc-4-nitroindole
• tert-butyl 4-nitroindole-1-carboxylate
• PubChem8947
• 4-nitro-indole-1-carboxylic acid tert-butyl ester
• UKMLUDGMHPZXGN-UHFFFAOYSA-N
• tert-butyl 4-nitroindolecarboxylate
• OR3588
• SBB066694
• TRA0043068
• SY007203
• AB0050974
• AX8057171
• V9052
• 1,1-Dimethylethyl 4-nitro-1H-indole-1-carboxylate (ACI)
• 4-Nitroindole, N-BOC protected
• DS-16909
• SCHEMBL3240302
• DTXSID30649567
• CS-0154785
• tert-butyl4-nitro-1H-indole-1-carboxylate
• MFCD08689543
• 913836-24-5
• AKOS015836987
• +Expand

• MDL： MFCD08689543
• InChIKey： UKMLUDGMHPZXGN-UHFFFAOYSA-N
• Inchi： 1S/C13H14N2O4/c1-13(2,3)19-12(16)14-8-7-9-10(14)5-4-6-11(9)15(17)18/h4-8H,1-3H3
• SMILES： O=C(N1C2C(=C([N+](=O)[O-])C=CC=2)C=C1)OC(C)(C)C

Computed Properties

• Exact Mass: 262.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 262.095
• Heavy Atom Count: 19
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 77

Experimental Properties

• LogP: 3.85590
• PSA: 77.05000
• Refractive Index: 1.581
• Boiling Point: 395.3℃/760mmHg
• Melting Point: 91-94
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: No data available

1-Boc-4-nitroindole Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazard Statement： H302-H317
• Warning Statement： P280
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

1-Boc-4-nitroindole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%